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Abstract

Euonymine is a complex sesquiterpene pyridine alkaloid of significant interest within the
scientific community, particularly for its potential therapeutic applications. A thorough
understanding of its chemical and physical properties is fundamental for its isolation,
characterization, and development as a potential drug candidate. This technical guide provides
a comprehensive overview of the core chemical properties of euonymine, including its
molecular weight and other key physicochemical parameters. The information is presented in a
structured format to facilitate easy reference and comparison for researchers, scientists, and
professionals in drug development.

Introduction

Euonymine is a naturally occurring pyridine alkaloid that has been isolated from various plant
species. Its intricate molecular structure and notable biological activities, including anti-HIV and
P-glycoprotein inhibitory effects, have made it a subject of extensive research. This guide
focuses on the fundamental chemical properties that are critical for its scientific exploration.
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Core Chemical and Physical Properties

The fundamental identifiers and physical characteristics of euonymine are summarized in the
table below. These properties are essential for its handling, characterization, and formulation.

Property Value Source
Molecular Formula C38H47NOas [1][2]
Molecular Weight 805.78 g/mol [2]

CAS Number 33458-82-1 [3]
Appearance White to off-white solid/powder

) ) Data not available in the
Melting Point )
searched literature.

. . Data not available in the
Boiling Point ]
searched literature.

Solubility Profile

The solubility of a compound is a critical parameter for its extraction, purification, and
formulation into a drug delivery system. While comprehensive quantitative solubility data for
euonymine in a wide range of solvents is not readily available in the public domain, preliminary
information suggests the following:

Solvent Solubility Source
Methanol Partially soluble

Water Data not available

Ethanol Data not available

DMSO Data not available

Chloroform Data not available
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Due to the lack of specific quantitative data, it is recommended that researchers perform
solubility studies to determine the precise solubility of euonymine in solvents relevant to their
specific experimental needs.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
euonymine are not extensively published. However, based on general laboratory practices for
natural products, the following methodologies can be applied.

Melting Point Determination

A standard method for determining the melting point of a crystalline solid like euonymine
involves the use of a melting point apparatus. In the context of the total synthesis of
euonymine, a Yanaco MP-J3 micro melting point apparatus was utilized, although the specific
melting point was not reported.[4]

General Protocol:

A small, dry sample of purified euonymine is finely powdered and packed into a capillary
tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of a calibrated melting point apparatus.

e The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

e The temperature at which the first drop of liquid appears (onset) and the temperature at
which the entire solid has melted (clear point) are recorded as the melting point range.

NMR Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the
complex structure of molecules like euonymine.

General Protocol for tH and 13C NMR:
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o A few milligrams of purified euonymine are dissolved in a suitable deuterated solvent (e.g.,
CDCls, Methanol-da).

e The solution is transferred to an NMR tube.

e 1H and 3C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or
higher).

e The chemical shifts (0) are reported in parts per million (ppm) relative to a standard
reference, such as tetramethylsilane (TMS).

» Data processing, including Fourier transformation, phasing, and baseline correction, is
performed to obtain the final spectra.

While specific tH and 13C NMR data for euonymine is available in specialized chemical
databases, a detailed experimental protocol for its acquisition is not commonly published
outside of primary research articles.

Logical Relationships in Euonymine Research

The following diagram illustrates the logical workflow for the study of euonymine, from its
natural source to the analysis of its chemical properties.
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Caption: Logical workflow for euonymine research.

Conclusion

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15593997/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-chemical-properties-of-euonymine
https://www.benchchem.com/product/b15593997/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-chemical-properties-of-euonymine
https://www.benchchem.com/product/b15593997/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-chemical-properties-of-euonymine
https://www.benchchem.com/product/b15593997/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-chemical-properties-of-euonymine
https://www.benchchem.com/product/b15593997/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-the-chemical-properties-of-euonymine
https://www.benchchem.com/product/b15593997/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-chemical-properties-of-euonymine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

This technical guide provides a summary of the currently available information on the chemical
and physical properties of euonymine. While foundational data such as molecular formula and
weight are well-established, there remains a need for more comprehensive, publicly accessible
data on its melting point, boiling point, and quantitative solubility in a range of solvents. The
provided general experimental protocols offer a starting point for researchers to determine
these properties. A complete and detailed understanding of these parameters will be invaluable
for the continued exploration of euonymine's therapeutic potential and for advancing its
development from a natural product to a potential pharmaceutical agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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